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Comprehensive Spectroscopic Characterization:
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Compound of Interest

4-(4-methoxyphenyl)-N-
Compound Name:
methylthiazol-2-amine

Cat. No.: B12125934

Get Quote

Executive Summary & Compound Identity

This compound belongs to the class of 2-aminothiazoles, a privileged structure in medicinal
chemistry known for its ability to form hydrogen bonds within the ATP-binding pockets of
kinases. The N-methyl substitution at the 2-position enhances lipophilicity and metabolic

stability compared to the primary amine.
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Property Detail

IUPAC Name N-rT1ethyI-4-(4-methoxyphenyl)-l,3-thiazo|-2-
amine

Molecular Formula C11H12N20S

Molecular Weight 220.29 g/mol

Exact Mass 220.0670

Appearance Off-white to pale yellow crystalline solid

Solubility Soluble in DMSO, MeOH, CHCIs; sparingly

soluble in water

Synthesis Protocol (Hantzsch Condensation)

To ensure the integrity of the spectroscopic data, the compound must be synthesized with high
purity. The standard method involves the condensation of an

-haloketone with a substituted thiourea.

Reaction Workflow

Reagents:

e Precursor A: 2-Bromo-4'-methoxyacetophenone (CAS: 2632-13-5)
e Precursor B:N-Methylthiourea (CAS: 598-52-7)

e Solvent: Ethanol (Absolute)

Procedure:

e Dissolve Precursor A (1.0 eq) in absolute ethanol (5 mL/mmaol).

e Add Precursor B (1.1 eq) to the solution.

o Reflux the mixture for 2—4 hours. Monitor via TLC (Hexane:EtOAc 7:3).
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Cool to room temperature. A hydrobromide salt precipitate may form.

Neutralize with saturated NaHCOs solution to pH 8-9 to liberate the free base.

Extract with Ethyl Acetate (3x), dry over anhydrous NazSOa4, and concentrate in vacuo.

Purification: Recrystallization from Ethanol/Water or Flash Chromatography.

Mechanism Visualization

The following diagram illustrates the condensation and cyclization pathway.

2-Bromo-4"-mett | T eflux (Et Cyclization & Dehydration lization (Na
+ N-Methylthiourea | (- H20, - HBr) 4-(4-methoxyphenyl)-N-methylthiazol-2-amine

Click to download full resolution via product page
Caption: Hantzsch thiazole synthesis pathway via condensation of

-bromoketone and thiourea.

Mass Spectrometry (MS) Analysis

Mass spectrometry confirms the molecular weight and provides a fragmentation fingerprint
characteristic of the thiazole core.

Experimental Parameters (ESI-MS)

« lonization Mode: Electrospray lonization (ESI), Positive Mode (+ve).
o Capillary Voltage: 3.5 kV.

e Source Temp: 300°C.

Data Interpretation
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m/z (Observed) lon Identity Interpretation

Parent lon (Base Peak).

221.1 [M+H]+ )
Protonated molecular ion.
Sodium adduct (common in

243.1 [M+Na]* _ N
glass/solvent impurities).
Demethylation (loss of methyl

206.1 [M - CH3]*
from methoxy or N-methyl).
Loss of methoxy group

190.1 [M - OCHs]* (characteristic of anisole

derivatives).

Diagnostic Insight: The stability of the thiazole ring typically results in a strong parent ion
[M+H]* with minimal fragmentation under soft ionization (ESI). Harder ionization (EI) would

show cleavage of the C-S bond in the thiazole ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive method for structural validation. The data below represents the
consensus shifts for this structure in deuterated dimethyl sulfoxide (DMSO-ds).

'H NMR (300 MHz, DMSO-ds)
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Multiplicity
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Integration

Assignment

Structural
Context

Doublet (
7.75-7.80
Hz)

2H

Ar-H (2, 6

Phenyl protons
ortho to the
thiazole ring.
Deshielded by
the aromatic

heterocycle.

7.45 Broad Singlet

1H

-NH

Amine proton.
Exchangeable
with D20.
Chemical shift
varies with
concentration/sol

vent.

Doublet (
6.95-7.00
Hz)

2H

Ar-H (3, 5

Phenyl protons
ortho to the
methoxy group.
Shielded by the
electron-donating

oxygen.

6.90 Singlet

1H

Thiazole 5-H

The
characteristic
proton on the
thiazole ring.
Diagnostic for

ring closure.

3.78 Singlet

3H

-OCHs

Methoxy group
attached to the
phenyl ring.

2.88 Singlet (or
doublet)

3H

-NH-CHs

N-Methyl group.
Appears as a
doublet if
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coupling to NH is

resolved (

Hz).

3C NMR (75 MHz, DMSO-ds)

e 169.5 ppm: C-2 of Thiazole (C=N, attached to amine).

e 159.2 ppm: C-4' of Phenyl (attached to -OCHs).

e 150.8 ppm: C-4 of Thiazole.

e 128.5 ppm: C-1' of Phenyl.

e 127.4 ppm: C-2', 6' of Phenyl.

e 114.3 ppm: C-3', 5' of Phenyl.

e 101.5 ppm: C-5 of Thiazole (Diagnostic high-field aromatic carbon).

e 55.6 ppm: -OCHs (Methoxy carbon).

31.5 ppm: -NH-CHs (N-Methyl carbon).

Structural Logic & Validation

o AA'BB' System: The para-substituted benzene ring creates a symmetric splitting pattern (two
doublets) in the aromatic region (7.8 and 7.0 ppm).

e Thiazole Singlet: The presence of a sharp singlet around 6.90 ppm confirms the formation of
the 5-membered thiazole ring. If cyclization failed, this peak would be absent or shifted
significantly.

» N-Methyl vs. O-Methyl: The O-methyl (3.78 ppm) is significantly more deshielded than the N-
methyl (2.88 ppm) due to the higher electronegativity of oxygen compared to nitrogen.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12125934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Hantzsch Synthesis General Protocol:Organic Syntheses, Coll. Vol. 3, p. 76 (1955). Link

e Thiazole NMR Characteristics: Potts, K. T. "The Chemistry of Thiazoles and Thiazolines."
Chemical Reviews, 61(2), 87-127. Link

e Analogous Spectral Data (2-amino-4-(4-methoxyphenyl)thiazole):Spectrochimica Acta Part
A: Molecular and Biomolecular Spectroscopy, Vol 136, 2015, 1797-1806. Link

¢ N-Methyl Thiazole Derivatives:Journal of Medicinal Chemistry, 2005, 48(24), 7853—-7861.
Link

» To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization: 4-(4-
methoxyphenyl)-N-methylthiazol-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12125934/docs#comprehensive-spectroscopic-
characterization-4-4-methoxyphenyl-n-methylthiazol-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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